tert-Butyl 6-chloro-5-pivalamidopyridin-2-ylcarbamate
Overview
Description
Tert-Butyl 6-chloro-5-pivalamidopyridin-2-ylcarbamate, commonly referred to as TB-CPPC, is an organic compound that is widely used in scientific research and laboratory experiments. TB-CPPC is a water-soluble compound that is used in a variety of applications, such as medicinal chemistry and drug development. TB-CPPC is a versatile compound, due to its ability to interact with a wide variety of molecules, and its ability to be used in a variety of reactions.
Scientific Research Applications
Synthesis and Chemical Reactions
Preparation and Diels‐Alder Reaction : A study by Padwa et al. (2003) describes the preparation of tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a related compound, and its involvement in Diels-Alder reactions, highlighting the importance of tert-butyl carbamates in complex chemical syntheses (Padwa, Brodney, & Lynch, 2003).
Lithiation of Pyridine Derivatives : Smith et al. (2013) investigated the lithiation of tert-butyl N-(pyridin-3-ylmethyl)carbamate, which is structurally similar to tert-Butyl 6-chloro-5-pivalamidopyridin-2-ylcarbamate. This study provides insights into the chemical behavior of such compounds under different conditions (Smith, El‐Hiti, Alshammari, & Fekri, 2013).
Pilot-Plant Synthesis of an Intermediate : The work by Li et al. (2012) on the scalable synthesis of (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, a compound with a similar tert-butyl carbamate structure, emphasizes the industrial relevance of such compounds in pharmaceutical manufacturing (Li et al., 2012).
Biological and Medicinal Research
Synthesis of Substituted Derivatives : Rao et al. (2013) synthesized various derivatives of tert-butyl 6-(9H-purin-6-ylthio) hexylcarbamate, demonstrating the versatility of tert-butyl carbamates in medicinal chemistry (Rao & Kumar, 2013).
Study of Substituted Pyrazinecarboxamides : Doležal et al. (2006) explored the synthesis and biological evaluation of substituted pyrazinecarboxamides, including compounds with tert-butyl groups. This research contributes to understanding the biological activities of such compounds (Doležal, Palek, Vinšová, Buchta, Jampílek, & Kráľová, 2006).
Tautomerism Studies in Quinoxalines : Gómez et al. (2013) examined tautomerism in quinoxalines, including tert-butyl carbamate derivatives. This research sheds light on the structural behavior of these compounds, which is crucial for understanding their pharmacological properties (Gómez, Lage, Carneiro, Resende, & Vargas, 2013).
properties
IUPAC Name |
tert-butyl N-[6-chloro-5-(2,2-dimethylpropanoylamino)pyridin-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3O3/c1-14(2,3)12(20)17-9-7-8-10(18-11(9)16)19-13(21)22-15(4,5)6/h7-8H,1-6H3,(H,17,20)(H,18,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMQIMSAHJLTCOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(N=C(C=C1)NC(=O)OC(C)(C)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70673927 |
Source
|
| Record name | tert-Butyl [6-chloro-5-(2,2-dimethylpropanamido)pyridin-2-yl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 6-chloro-5-pivalamidopyridin-2-ylcarbamate | |
CAS RN |
1142192-09-3 |
Source
|
| Record name | Carbamic acid, N-[6-chloro-5-[(2,2-dimethyl-1-oxopropyl)amino]-2-pyridinyl]-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142192-09-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl [6-chloro-5-(2,2-dimethylpropanamido)pyridin-2-yl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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